Cas no 117846-01-2 (2-Furanmethanamine,5,5'-[1,2-ethanediylbis(thiomethylene)]bis[N,N-dimethyl- (9CI))

2-Furanmethanamine,5,5'-[1,2-ethanediylbis(thiomethylene)]bis[N,N-dimethyl- (9CI) Properties

Names and Identifiers

• 2-Furanmethanamine,5,5'-[1,2-ethanediylbis(thiomethylene)]bis[N,N-dimethyl- (9CI)
• 1-[5-[2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethylsulfanylmethyl]furan-2-yl]-N,N-dimethylmethanamine
• 117846-01-2
• BRN 5352858
• 1,2-Bis(((5-((dimethylamino)methyl)-2-furanyl)methyl)thio)ethane
• 2-Furanmethanamine, 5,5'-(1,2-ethanediylbis(thiomethylene))bis(N,N-dimethyl-
• CHEMBL13308
• BDBM50005503
• DTXSID70151932
• {5-[2-(5-Dimethylaminomethyl-furan-2-ylmethylsulfanyl)-ethylsulfanylmethyl]-furan-2-ylmethyl}-dimethyl-amine
• +Expand

• InChIKey： BFYPXOUNPUWUNL-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H28N2O2S2/c1-19(2)11-15-5-7-17(21-15)13-23-9-10-24-14-18-8-6-16(22-18)12-20(3)4/h5-8H,9-14H2,1-4H3
• SMILES： CN(CC1=CC=C(CSCCSCC2=CC=C(CN(C)C)O2)O1)C

Computed Properties

• Exact Mass: 368.15944
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 368.159
• Heavy Atom Count: 24
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 32.76
• Refractive Index: 1.57
• Boiling Point: 445.5°Cat760mmHg
• Flash Point: 223.2°C
• Density: 1.142